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Compound of Interest

Compound Name:
6-Chloro-2,3-dihydrobenzo[b]

[1,4]dioxine

Cat. No.: B124259 Get Quote

A Technical Guide to 6-Chloro-2,3-
dihydrobenzo[b]dioxine
This technical guide provides an in-depth overview of the chemical properties of 6-Chloro-2,3-

dihydrobenzo[b]dioxine, tailored for researchers, scientists, and professionals in the field of

drug development. This document outlines the compound's molecular characteristics and

provides a conceptual framework for its synthesis and analysis.

Molecular and Physicochemical Properties
6-Chloro-2,3-dihydrobenzo[b]dioxine, a halogenated heterocyclic compound, serves as a

valuable intermediate in organic synthesis. A comprehensive summary of its key molecular and

physical data is presented below.

Property Value Source

Molecular Formula C8H7ClO2 [1][2][3]

Molecular Weight 170.59 g/mol [1][2]

CAS Number 57744-68-0 [1][2][3][4]
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While specific, detailed experimental protocols for the synthesis and analysis of 6-Chloro-2,3-

dihydrobenzo[b]dioxine are not readily available in publicly accessible literature, a general

workflow can be conceptualized based on standard organic chemistry and analytical practices.

The following diagram illustrates a logical progression from synthesis to characterization for a

compound of this nature.
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Caption: Conceptual workflow for the synthesis and characterization of 6-Chloro-2,3-

dihydrobenzo[b]dioxine.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 6-Chloro-2,3-

dihydrobenzo[b]dioxine are proprietary to the manufacturers and not publicly available.

However, a general approach to its synthesis would likely involve a Williamson ether synthesis,

a common method for forming ethers. This would typically entail the reaction of a substituted

catechol with a dihaloalkane in the presence of a base.

General Synthesis Protocol Outline:

Reaction Setup: 4-chlorocatechol would be dissolved in a suitable polar aprotic solvent (e.g.,

DMF, DMSO) along with a base (e.g., K2CO3, NaH) to deprotonate the hydroxyl groups.

Alkylation: 1,2-dichloroethane would be added to the reaction mixture, which would then be

heated to facilitate the nucleophilic substitution and ring closure to form the dioxine ring.

Work-up: Upon completion, the reaction mixture would be cooled, and an aqueous work-up

would be performed to remove inorganic salts and the solvent. The crude product would be

extracted into an organic solvent.

Purification: The crude product would then be purified using standard techniques such as

recrystallization or column chromatography to yield the pure 6-Chloro-2,3-

dihydrobenzo[b]dioxine.

General Analytical Characterization Protocol Outline:

The identity and purity of the synthesized 6-Chloro-2,3-dihydrobenzo[b]dioxine would be

confirmed using a suite of analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

confirm the chemical structure by identifying the number and connectivity of hydrogen and

carbon atoms.
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Mass Spectrometry (MS): This technique would be employed to determine the molecular

weight of the compound and to analyze its fragmentation pattern, further confirming its

identity.

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the functional groups

present in the molecule, such as the C-O-C ether linkages and the C-Cl bond.

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): These

chromatographic techniques would be utilized to assess the purity of the final compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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